Cas no 4647-35-2 (tetrahydrofuran-2-ylmethyl 4-methylbenzoate)

tetrahydrofuran-2-ylmethyl 4-methylbenzoate structure
4647-35-2 structure
Product Name:tetrahydrofuran-2-ylmethyl 4-methylbenzoate
CAS No:4647-35-2
MF:C13H16O3
MW:220.264344215393
CID:930384
PubChem ID:236089
Update Time:2025-04-19

tetrahydrofuran-2-ylmethyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • tetrahydrofuran-2-ylmethyl 4-methylbenzoate
    • Tetrahydro-2-furanylmethyl 4-methylbenzoate
    • oxolan-2-ylmethyl 4-methylbenzoate
    • DTXSID00284646
    • p-Toluic acid, 2-tetrahydrofurylmethyl ester
    • RRMVAGSWWRFHFY-UHFFFAOYSA-N
    • NSC38137
    • Tetrahydro-2-furanylmethyl 4-methylbenzoate #
    • AKOS017089077
    • 4647-35-2
    • NSC-38137
    • Inchi: 1S/C13H16O3/c1-10-4-6-11(7-5-10)13(14)16-9-12-3-2-8-15-12/h4-7,12H,2-3,8-9H2,1H3
    • InChI Key: RRMVAGSWWRFHFY-UHFFFAOYSA-N
    • SMILES: O1CCCC1COC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 329°C at 760 mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.523
  • PSA: 35.53

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